N'-(3-chlorophenyl)-3-cyclohexyl-N,3-dihydroxypropanimidamide
Overview
Description
Typically, a compound’s description includes its IUPAC name, molecular formula, and molecular weight. For example, a compound named “Nicotinamide, N-(3-chlorophenyl)-” has the molecular formula C12H9ClN2O and a molecular weight of 232.666 .
Synthesis Analysis
The synthesis of a compound involves a series of chemical reactions with specific reagents. For instance, the synthesis of piperazine derivatives involves cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and more .Molecular Structure Analysis
The molecular structure of a compound can be determined using techniques like X-ray diffraction, NMR spectroscopy, and infrared spectroscopy .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. For example, dichlorobenzamide derivatives are formed by the reaction of 3,5-dichlorobenzoyl chloride and arylamine compounds .Physical And Chemical Properties Analysis
This includes properties like solubility, melting point, boiling point, and spectral data. For example, the compound “3-Chlorophenyl isocyanate” is a combustible liquid that causes severe skin burns and eye damage .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(3-chlorophenyl)-3-cyclohexyl-N,3-dihydroxypropanimidamide involves the reaction of 3-chlorobenzaldehyde with cyclohexylamine to form N-(3-chlorophenyl)cyclohexylamine. This intermediate is then reacted with glyoxal to form N-(3-chlorophenyl)-3-cyclohexyl-N,3-dihydroxypropanimidamide.", "Starting Materials": [ "3-chlorobenzaldehyde", "cyclohexylamine", "glyoxal" ], "Reaction": [ "Step 1: React 3-chlorobenzaldehyde with cyclohexylamine in the presence of a suitable solvent and catalyst to form N-(3-chlorophenyl)cyclohexylamine.", "Step 2: React N-(3-chlorophenyl)cyclohexylamine with glyoxal in the presence of a suitable solvent and catalyst to form N-(3-chlorophenyl)-3-cyclohexyl-N,3-dihydroxypropanimidamide.", "Step 3: Purify the final product by recrystallization or chromatography." ] } | |
CAS RN |
1839154-66-3 |
Product Name |
N'-(3-chlorophenyl)-3-cyclohexyl-N,3-dihydroxypropanimidamide |
Molecular Formula |
C15H21ClN2O2 |
Molecular Weight |
296.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![rac-(3aR,6aR)-octahydrocyclopenta[c]pyrrole-3a-carboxylic acid](/img/structure/B6273690.png)